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Compound of Interest

Compound Name: 3-Nitroanisole

Cat. No.: B147296

A Technical Guide to the Physical Properties of
3-Nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Nitroanisole (CAS No. 555-03-3), a significant intermediate in the synthesis of
pharmaceuticals and other fine chemicals. Accurate knowledge of its physical constants, such
as melting and boiling points, is crucial for its handling, purification, and use in synthetic
protocols. This document outlines these properties and provides detailed experimental
methodologies for their determination.

Physical Properties of 3-Nitroanisole

3-Nitroanisole is an aromatic compound that typically appears as a pale yellow solid at room
temperature.[1][2] It is characterized by the presence of a methoxy group (-OCH3) and a nitro
group (-NO2) attached to a benzene ring at positions 1 and 3, respectively.[1]

The melting and boiling points of 3-Nitroanisole have been determined and reported across
various chemical literature and databases. A summary of these values is presented below.
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Physical Property Reported Value Conditions
Melting Point 36-38°C Ambient Pressure
32-35°C Ambient Pressure

39 °C Ambient Pressure

Boiling Point 258 °C 760 mmHg

256.3 °C 760 mmHg

121 -123°C 8 mmHg

Note: Variations in reported melting point ranges can be attributed to differences in sample
purity and experimental technique.[3][4][5][6]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the accurate determination
of the melting and boiling points of 3-Nitroanisole.

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. This
procedure is a common and reliable method for determining this property and assessing the
purity of a sample.[7][8]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)

Capillary tubes (sealed at one end)

3-Nitroanisole sample (finely powdered)

Mortar and pestle (optional)

Spatula

Thermometer (calibrated)
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o Heating medium (silicone oil for Thiele tube)

Procedure:

o Sample Preparation: A small amount of the 3-Nitroanisole sample is placed on a clean, dry
surface. If the crystals are not fine, they should be gently crushed to a fine powder using a
spatula or a mortar and pestle.[9]

o Packing the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into
the closed end.[8][10] This process is repeated until a packed column of 2-3 mm in height is
achieved. A densely packed sample is crucial for accurate measurement.[7]

e Apparatus Setup:

o Digital Apparatus (e.g., DigiMelt): The packed capillary tube is placed into the heating
block of the apparatus.[7]

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or wire,
ensuring the sample is aligned with the thermometer bulb.[10] The assembly is then
inserted into a Thiele tube containing heating oil, ensuring the rubber band remains above
the oil level.[11]

o Determination:

o A preliminary, rapid heating is performed to find an approximate melting range.[8]

o Asecond, fresh sample is prepared. The apparatus is heated rapidly to about 15-20 °C
below the approximate melting point.

o The heating rate is then reduced to 1-2 °C per minute to ensure thermal equilibrium
between the sample, heating medium, and thermometer.[8]

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample has completely liquefied.[7] A
narrow melting range (0.5-1.5 °C) is indicative of a pure sample.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12] The following micro method is suitable when only a
small amount of the liquid sample is available.

Apparatus and Materials:

e Small test tube or vial

o Capillary tube (sealed at one end)

e Thermometer

e Rubber band or wire

e Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)
« 3-Nitroanisole sample

Procedure:

Sample Preparation: Approximately 0.5 mL of molten 3-Nitroanisole is placed into a small
test tube.

o Capillary Inversion: A capillary tube, with its sealed end up, is placed into the test tube
containing the sample.[13]

o Apparatus Assembly: The test tube is attached to a thermometer with a rubber band, aligning
the sample with the thermometer bulb.[13]

e Heating: The assembly is immersed in a heating bath (Thiele tube or heating block). Heating
is commenced gently.[13]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the liquid's boiling point is approached and exceeded, a
rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.
[11][14]
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» Data Recording: At this point, heating is discontinued. The liquid will begin to cool. The
stream of bubbles will slow and eventually stop. The boiling point is the temperature at which
the cooling liquid is drawn up into the capillary tube.[11][13] This is the point where the
external pressure equals the vapor pressure of the liquid. The atmospheric pressure should
also be recorded, as boiling point is pressure-dependent.[14]

Logical Workflow Visualization

The following diagram illustrates a standard workflow for the physical characterization of a
newly synthesized or received batch of 3-Nitroanisole, ensuring its identity and purity before

use in further applications.
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Workflow for Physical Characterization of 3-Nitroanisole
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Caption: Workflow for the physical characterization and purity assessment of a 3-Nitroanisole
sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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